5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H24N2O4S
• Molecular Weight: 400.5 g/mol
• IUPAC Name: (5E)-5-[[1-(4-methoxyphenyl)-2,5-dimethylpyrrol-3-yl]methylidene]-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H24N2O4S/c1-14-12-16(15(2)23(14)17-6-8-18(27-4)9-7-17)13-19-20(24)22(21(25)28-19)10-5-11-26-3/h6-9,12-13H,5,10-11H2,1-4H3/b19-13+
• InChI Key: RFLFAVHVJACUDQ-CPNJWEJPSA-N
• Isomeric SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)/C=C/3\C(=O)N(C(=O)S3)CCCOC
• SMILES: CC1=CC(=C(N1C2=CC=C(C=C2)OC)C)C=C3C(=O)N(C(=O)S3)CCCOC

Description

5-{[1-(4-methoxyphenyl)-2,5-dimethyl-1H-pyrrol-3-yl]methylene}-3-(3-methoxypropyl)-1,3-thiazolidine-2,4-dione, commonly known as MPTP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of MPTP varies depending on the specific disease or condition being studied. In cancer research, MPTP induces apoptosis and cell cycle arrest by activating the p53 pathway and inhibiting the Akt/mTOR pathway. In diabetes research, MPTP improves insulin sensitivity and glucose uptake by activating the AMPK pathway and inhibiting the JNK pathway. In neurodegenerative disorder research, MPTP protects against neuronal damage by inhibiting oxidative stress and inflammation.
Biochemical and Physiological Effects
MPTP has been shown to have various biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis and cell cycle arrest, the improvement of insulin sensitivity and glucose uptake, and the protection against neuronal damage. These effects are mediated through the activation or inhibition of various signaling pathways, including the p53, Akt/mTOR, AMPK, and JNK pathways.

Advantages and Limitations for Lab Experiments

MPTP has several advantages for lab experiments, including its relatively low cost, high purity, and ease of synthesis. However, there are also some limitations to using MPTP in lab experiments, including its potential toxicity and the need for appropriate safety measures when handling the compound.

Future Directions

There are several future directions for MPTP research, including the identification of new therapeutic targets and the development of novel MPTP derivatives with improved efficacy and safety profiles. Additionally, further studies are needed to investigate the potential applications of MPTP in other diseases and conditions beyond cancer, diabetes, and neurodegenerative disorders.

Synthesis Methods

MPTP can be synthesized through a multistep process that involves the reaction of 4-methoxybenzaldehyde with 2,5-dimethylpyrrole in the presence of a Lewis acid catalyst to form an intermediate. This intermediate is then reacted with 3-methoxypropylamine and thiazolidinedione to produce MPTP.

Scientific Research Applications

MPTP has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, MPTP has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and cell cycle arrest. In diabetes research, MPTP has been found to improve insulin sensitivity and glucose uptake in skeletal muscle cells. In neurodegenerative disorder research, MPTP has been shown to protect against neuronal damage and improve cognitive function in animal models of Parkinson's disease.